BENG“E Safety Operating Guide

Check Availability & Pricing

Hydron;methyl 2-aminopropanoate;chloride:
Proper Disposal Procedures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Hydron;methyl 2-
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CAS No.: 13515-97-4
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Executive Summary: Immediate Action Plan

For Lab Managers & EHS Officers: "Hydron;methyl 2-aminopropanoate;chloride” describes
Methyl 2-aminopropanoate hydrochloride (also known as L-Alanine methyl ester
hydrochloride). It is an amino acid derivative used commonly in peptide synthesis.

e Primary Hazard: Skin/Eye Irritant (H315, H319).[1] Hygroscopic (absorbs moisture).

» Disposal Class: Non-halogenated Organic Solid (if dry) or Organic Solvent Waste (if
dissolved).

¢ Critical Restriction: Do NOT dispose of via sanitary sewer. While amino acids are
biodegradable, the ester moiety hydrolyzes to release methanol (a toxic, flammable solvent)
and the hydrochloride salt adds acidity.
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o Storage: Store at +2°C to +8°C under inert gas (Argon/Nitrogen) to prevent spontaneous
hydrolysis.

Chemical Identity & Hazard Assessment

To ensure proper segregation, you must understand what you are handling. This compound is
a salt formed by the esterification of alanine.

Parameter Technical Specification

Systematic Name Methyl 2-aminopropanoate hydrochloride
Common Name L-Alanine methyl ester hydrochloride
CAS Number 2491-20-5

ngcontent-ng-c1352109670="" _nghost-ng-

Molecular Formula €1270319359="" class="inline ng-star-inserted">

Molecular Weight 139.58 g/mol

Skin Irrit. 2; Eye Irrit.[2] 2A; STOT SE 3
(Respiratory)

GHS Classification

Signal Word WARNING

The "Hidden" Hazard: Hydrolysis

As a scientist, you must look beyond the solid salt. Upon contact with water (especially in basic
conditions), this compound degrades. This is not just a purity issue; it is a waste stream
compatibility issue.

Mechanism: The ester bond is susceptible to nucleophilic attack by water (

), releasing methanol (

) and the free amino acid.
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Figure 1: Hydrolysis pathway demonstrating the generation of Methanol and Acid from the
parent compound.

Why this matters for disposal: If you mix large quantities of this salt into a basic aqueous waste
stream, you may generate methanol (flammability hazard) and heat (neutralization exotherm),
potentially pressurizing the waste container.

Operational Disposal Protocol

This protocol is designed to prevent cross-contamination and ensure regulatory compliance
(RCRA).

Scenario A: Disposal of Pure Solid (Expired/Surplus)

Stream: Non-Halogenated Organic Solid.
e Segregation: Do not mix with strong oxidizers or strong bases.
» Packaging:
o Keep in the original container if possible.[3]
o If transferring, use a High-Density Polyethylene (HDPE) wide-mouth jar.
o Label clearly: "Solid Chemical Waste - Methyl 2-aminopropanoate HCI - Irritant.”

 Verification: Visually inspect for "clumping.” Severe clumping indicates moisture absorption
and partial hydrolysis (presence of methanol/HCI fumes). Open such containers in a fume
hood.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b555586/docs?utm_src=pdf-body-img#hydron-methyl-2-aminopropanoate-chloride-proper-disposal-procedures
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Scenario B: Disposal of Reaction Mixtures (Liquid)

Stream: Organic Solvent Waste (Non-Halogenated).

» Neutralization Check: If the solution is highly acidic (due to the HCI component), slowly
adjust pH to 6-8 using a dilute base (e.g., Sodium Bicarbonate) before adding to the solvent

waste drum.

o Caution: This will liberate the free amine and potentially methanol. Perform in a fume
hood.

o Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Methanol, DMF) is compatible
with the waste drum.

o Labeling: List "Methyl 2-aminopropanoate” as a constituent. Do not just write "Organic
Waste."

Decision Matrix: Waste Stream Selection

Follow this logic flow to determine the correct bin.
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Start: Waste Identification

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Is it Pure/Dry? Primary Solvent?

Yes No (Mixed/Unknown) Contains Halogens

No Halogens

Bin: Non-Halogenated Lab Pack (Small Qty) Halogenated

(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., MeOH, Water)

Organic Solid or Incineration

Bin: Halogenated
Solvent Waste

Bin: Non-Halogenated
Solvent Waste

Click to download full resolution via product page

Figure 2: Logical decision tree for categorizing methyl 2-aminopropanoate hydrochloride waste.

Regulatory Context (RCRA & EPA)

While Methyl 2-aminopropanoate hydrochloride is not explicitly listed on the EPA P-list (acutely
toxic) or U-list (toxic), it falls under the "Characteristic" waste rules if not handled correctly.

« Ignitability (D0O01): If the compound hydrolyzes significantly to methanol, liquid waste
mixtures may have a flashpoint ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""
class="inline ng-star-inserted">

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b555586/docs?utm_src=pdf-body-img#hydron-methyl-2-aminopropanoate-chloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

, classifying them as DOO1.
o Corrosivity (D002): Aqueous solutions of the hydrochloride salt can be acidic (

).

» Best Practice: Always default to incineration via a licensed hazardous waste contractor. Do
not rely on evaporation or drain disposal.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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